Cas no 403735-05-7 (tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate
• CAS No: 403735-05-7
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• MDL: MFCD09701401
• CID: 822989
• PubChem ID: 11206768
• Update Time: 2025-10-30

tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-BOC-2-CHLOROMETHYL-PYRROLIDINE
• 1-Pyrrolidinecarboxylic acid, 2-(chloromethyl)-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate
• (S)-2-Chloromethylpyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-2-Chloromethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AM100784
• KB-04965
• X6274
• (S)-tert-Butyl2-(chloromethyl)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 2-(chloromethyl)pyrrolidine-1-carboxylate
• EN300-3571677
• MFCD09701401
• AKOS017342955
• 403735-05-7
• CS-0342303
• DTXSID60458740

• MDL： MFCD09701401
• Inchi： 1S/C10H18ClNO2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： KTDOGEILJSFSSG-QMMMGPOBSA-N
• SMILES： ClC[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.3±13.0 ºC (760 Torr),
• Flash Point: 125.7±19.8 ºC,
• Solubility: Very slightly soluble (0.77 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate (CAS No. 403735-05-7)

Tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 403735-05-7, is a significant molecule in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural uniqueness of tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate lies in its chiral center and the presence of a chloromethyl group, which makes it a versatile intermediate in synthetic chemistry. The tert-butyl group enhances the stability of the molecule, while the (2S) configuration ensures specific stereochemical properties that are crucial for biological activity. These features have positioned this compound as a valuable building block in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their role in modulating various biological pathways. Research has shown that these compounds can interact with multiple targets, including enzymes and receptors, leading to potential therapeutic effects. Specifically, studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of these molecules. The (2S) configuration of tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate is believed to contribute to its unique pharmacological profile.

The chloromethyl group in the molecule serves as a reactive site for further functionalization, allowing chemists to design more intricate structures with tailored biological activities. This reactivity has been exploited in various synthetic strategies, enabling the development of novel drug candidates. For instance, recent research has demonstrated the use of this compound in the synthesis of protease inhibitors, which are critical for treating diseases such as cancer and HIV/AIDS.

One of the most compelling aspects of tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate is its potential in drug discovery and development. The combination of its structural features and reactivity makes it an ideal candidate for exploring new therapeutic avenues. Researchers have been particularly interested in its ability to modulate enzyme activity, which is essential for many physiological processes. By targeting specific enzymes, this compound could potentially lead to the development of drugs that address a wide range of diseases.

The synthesis of tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and catalytic asymmetric synthesis, have been employed to achieve the desired stereochemical purity. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, tert-butyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for pyrrolidine derivatives, compounds like this one are poised to play a crucial role in addressing some of the most challenging medical conditions.